Cas no 106039-67-2 (1H-Benzimidazole,2-(ethylthio)-6-methyl-)

• Product Name: 1H-Benzimidazole,2-(ethylthio)-6-methyl-
• CAS No: 106039-67-2
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• CID: 126979
• PubChem ID: 923755
• Update Time: 2025-04-18

1H-Benzimidazole,2-(ethylthio)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-(ethylthio)-6-methyl-
• 1H-Benzimidazole,2-(ethylthio)-5-methyl-(9CI)
• 2-(Ethylsulfanyl)-6-methyl-1H-benzimidazole
• 2-ethylsulfanyl-6-methyl-1H-benzimidazole
• AKOS001219904
• 106039-67-2
• Z18443715
• SCHEMBL8366653
• DFRHBUFOZJREHX-UHFFFAOYSA-N
• 2-(ETHYLSULFANYL)-5-METHYL-1H-1,3-BENZIMIDAZOLE
• 1H-1,3-Benzimidazole, 2-(ethylthio)-5-methyl-
• 2-(ethylsulfanyl)-5-methyl-1H-benzimidazole
• STK732851

• Inchi： 1S/C10H12N2S/c1-3-13-10-11-8-5-4-7(2)6-9(8)12-10/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： DFRHBUFOZJREHX-UHFFFAOYSA-N
• SMILES： S(CC)C1=NC2C=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 191.06443
• Monoisotopic Mass: 192.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 25.78
• LogP: 2.98330